2-[1-[(4-ethyl-6-oxo-1H-pyrimidin-2-yl)methyl]piperidin-4-yl]-2-hydroxyacetamide

• IUPAC Name: 2-[1-[(4-ethyl-6-oxo-1H-pyrimidin-2-yl)methyl]piperidin-4-yl]-2-hydroxyacetamide
• InChI: InChI=1S/C14H22N4O3/c1-2-10-7-12(19)17-11(16-10)8-18-5-3-9(4-6-18)13(20)14(15)21/h7,9,13,20H,2-6,8H2,1H3,(H2,15,21)(H,16,17,19)
• InChI Key: KHBMBHDIAHCJOA-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=O)NC(=N1)CN2CCC(CC2)C(C(=O)N)O
• Molecular Formula: C14H22N4O3
• Molecular Weight: 294.35 g/mol

Description

2-[1-[(4-ethyl-6-oxo-1H-pyrimidin-2-yl)methyl]piperidin-4-yl]-2-hydroxyacetamide, also known as ETP-46464, is a novel small molecule inhibitor that has been developed for the treatment of various cancers. It is a potent inhibitor of the enzyme tankyrase, which plays a critical role in the Wnt signaling pathway. The Wnt pathway is involved in cell proliferation, differentiation, and survival, and is frequently dysregulated in cancer.

Mechanism of Action

2-[1-[(4-ethyl-6-oxo-1H-pyrimidin-2-yl)methyl]piperidin-4-yl]-2-hydroxyacetamide is a potent inhibitor of tankyrase, which is a poly(ADP-ribose) polymerase (PARP) that plays a critical role in the Wnt signaling pathway. Tankyrase regulates the stability of β-catenin, a key component of the Wnt pathway that is frequently dysregulated in cancer. By inhibiting tankyrase, this compound stabilizes β-catenin and inhibits the Wnt pathway, leading to decreased cell proliferation and increased apoptosis.
Biochemical and Physiological Effects
In addition to its anti-tumor activity, this compound has been shown to have other biochemical and physiological effects. In vitro studies have shown that this compound inhibits the proliferation of human fibroblasts and induces senescence. In vivo studies have shown that this compound reduces the number of intestinal stem cells and inhibits the regeneration of intestinal epithelium.

Advantages and Limitations for Lab Experiments

One advantage of 2-[1-[(4-ethyl-6-oxo-1H-pyrimidin-2-yl)methyl]piperidin-4-yl]-2-hydroxyacetamide is its potency and specificity for tankyrase, which makes it a valuable tool for studying the Wnt signaling pathway. However, one limitation of this compound is its poor solubility, which can make it difficult to use in some experimental systems.

Future Directions

There are several potential future directions for research on 2-[1-[(4-ethyl-6-oxo-1H-pyrimidin-2-yl)methyl]piperidin-4-yl]-2-hydroxyacetamide. One area of interest is the development of more potent and selective inhibitors of tankyrase, which could be used as therapeutic agents for cancer. Another area of interest is the identification of biomarkers that can predict response to tankyrase inhibitors, which could help to guide patient selection for clinical trials. Finally, there is interest in exploring the potential of tankyrase inhibitors for the treatment of other diseases, such as fibrosis and inflammatory bowel disease.

Synthesis Methods

The synthesis of 2-[1-[(4-ethyl-6-oxo-1H-pyrimidin-2-yl)methyl]piperidin-4-yl]-2-hydroxyacetamide involves the condensation of 4-ethyl-6-oxo-1H-pyrimidine-2-carbaldehyde with piperidine-4-carboxylic acid, followed by the addition of hydroxylamine and acetic anhydride to form the hydroxamic acid derivative. The compound is then purified by column chromatography and characterized by NMR and mass spectrometry.

Scientific Research Applications

2-[1-[(4-ethyl-6-oxo-1H-pyrimidin-2-yl)methyl]piperidin-4-yl]-2-hydroxyacetamide has been extensively studied in preclinical models of cancer, where it has demonstrated potent anti-tumor activity. In vitro studies have shown that this compound inhibits the growth of a wide range of cancer cell lines, including breast, colon, lung, and prostate cancer. In vivo studies have shown that this compound inhibits tumor growth in xenograft models of breast, colon, and prostate cancer.